Cas no 1700173-68-7 (3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1700173-68-7
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• CID: 6398737
• PubChem ID: 107124468
• Update Time: 2025-05-22

3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid
• EN300-1284063
• 1700173-68-7

• Inchi： 1S/C14H13ClN2O4S/c15-11-7-16-13(22-11)10(6-12(18)19)17-14(20)21-8-9-4-2-1-3-5-9/h1-5,7,10H,6,8H2,(H,17,20)(H,18,19)
• InChI Key： BJJADQFCAIHURX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(CC(=O)O)NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 340.0284558g/mol
• Monoisotopic Mass: 340.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid

3-{(Benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1700173-68-7, known as 3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a benzyloxy carbonyl amino group with a 5-chloro-1,3-thiazolyl group, making it a versatile compound for various chemical modifications and biological studies.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. The presence of the 5-chloro-1,3-thiazolyl group in this compound contributes to its potential as a bioactive agent. Thiazole rings are known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable in the design of new drugs. The benzyloxy carbonyl amino group further enhances the molecule's functionality by introducing additional sites for chemical reactivity and bioavailability optimization.

One of the key areas of research involving this compound is its role in peptide synthesis. The benzyloxy carbonyl (Cbz) protecting group is widely used in peptide chemistry to protect amino groups during synthesis. This makes the compound an essential intermediate in the preparation of complex peptides and proteins. Recent advancements in peptide synthesis have leveraged the stability and reactivity of this protecting group to achieve higher yields and purities in peptide construction.

In addition to its role in peptide synthesis, this compound has shown promise in drug delivery systems. The combination of a thiazole ring and a Cbz protecting group allows for the development of targeted drug delivery agents. Researchers have explored the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells, enhancing drug efficacy while minimizing side effects.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid involves a multi-step process that includes coupling reactions and functional group transformations. Recent optimizations in synthetic protocols have improved the efficiency and scalability of this process, making it more accessible for large-scale production. These improvements are particularly relevant for industries involved in pharmaceutical manufacturing and biotechnology.

Moreover, the compound's structural versatility has led to its investigation in other areas such as agrochemicals and materials science. In agrochemistry, derivatives of this compound have been studied for their potential as pesticides or plant growth regulators. In materials science, researchers have explored its use as a building block for advanced polymers or self-assembling materials due to its ability to form stable bonds under specific conditions.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on identifying microorganisms capable of breaking down similar compounds, which could inform strategies for waste management and environmental remediation.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse applications ranging from peptide synthesis to drug delivery systems, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methods and biological applications progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.